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Compound of Interest

Compound Name: 6-Aminohexanenitrile

Cat. No.: B7779925

6-Aminohexanenitrile (CAS No. 2432-74-8), also known as 6-aminocapronitrile, is a
bifunctional organic molecule of significant interest in polymer chemistry and pharmaceutical
synthesis.[1][2] Its structure is deceptively simple: a six-carbon aliphatic chain capped by a
primary amine (-NHz) at one end and a nitrile (-C=N) group at the other. This duality is the very
source of its utility and its interesting physicochemical behavior. The primary amine offers a
nucleophilic and basic site, capable of hydrogen bonding and salt formation, while the nitrile
group provides a polar, electrophilic carbon and is a precursor to other functional groups like
carboxylic acids or amines.

This guide provides an in-depth exploration of the core physicochemical properties of 6-
aminohexanenitrile, grounded in established analytical methodologies. For researchers and
drug development professionals, a thorough understanding of these properties is not merely
academic; it is foundational to designing robust synthetic routes, developing stable
formulations, and ensuring analytical precision. We will move beyond simple data reporting to
explain the causality behind these properties and the logic informing the selection of
characterization techniques.

Core Physicochemical Properties: A Quantitative
Overview

The fundamental properties of a molecule dictate its behavior in both reactive and non-reactive
systems. For 6-aminohexanenitrile, the interplay between its polar functional groups and the
nonpolar hydrocarbon backbone is key.
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Below is a summary of its key physical and chemical properties.

Property Value Source(s)
CAS Registry Number 2432-74-8 [1103114]
Molecular Formula CeH12N2 [1][3]1[4]
Molecular Weight 112.17 g/mol [11[5]16]
A Colorless to Pale Yellow I
earance
PP Liquid/Qil
Melting Point -31.4 °C (-24.5 °F) [1][3][10]
B _ 235.5 °C (at 760 mmHg); 129-
Boiling Point [1][5]110]
132 °C (at 26 Torr)
Density 0.899 g/cm? [3][5]
Refractive Index (n2°/D) 1.4475 [3][4][11]
Flash Point 93.6 °C (200.5 °F) [3][5]
. 10.38 + 0.10 (for the conjugate
pKa (Predicted) ) ] [O1[11][12]
acid of the amine)
Slightly soluble in Chloroform,
DMSO, Methanol.[9][12]
Solubility Sparingly soluble in water,

highly soluble in many organic

solvents.[13]

Structural and Spectroscopic Characterization

Confirming the identity and purity of 6-aminohexanenitrile is the first critical step in any

research endeavor. Spectroscopic methods provide an unambiguous fingerprint of the

molecule.

Molecular Structure and Functional Groups
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The diagram below illustrates the key functional components of 6-aminohexanenitrile that
govern its chemical behavior.

Caption: Key functional groups of 6-aminohexanenitrile.

Expected Spectroscopic Signhatures

« Infrared (IR) Spectroscopy: The IR spectrum provides direct evidence of the functional
groups.[7][14]

o N-H Stretch: A medium-to-weak, broad absorption around 3300-3400 cm~* corresponding
to the primary amine.

o C-H Stretch: Sharp peaks just below 3000 cm~1 (2850-2960 cm~1) from the aliphatic
chain.

o C=N Stretch: A characteristic sharp, medium-intensity peak around 2240-2260 cm~*. The
absence of this peak would be a strong indicator of impurity or degradation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR would show a series of multiplets for the -(CHz)s- chain. A
distinct signal for the -CH2-NH:z protons would appear, and its chemical shift would be
dependent on the solvent and concentration. The protons adjacent to the nitrile group (-
CH2-C=N) would be the most downfield of the aliphatic signals.

o 13C NMR: The carbon spectrum would show six distinct signals. The nitrile carbon (C=N)
would be the most downfield signal, typically >110 ppm. The carbon attached to the amine
(-CH2-NH2) would be found around 40 ppm.

o Mass Spectrometry (MS): Electron ionization mass spectrometry would show a molecular ion
peak (M*) at m/z = 112.[15] A prominent fragment would likely be observed at m/z = 30,
corresponding to the [CHz2NHz]* ion, which is a characteristic fragmentation pattern for
primary amines.

Experimental Determination of Key Properties
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To ensure trustworthiness, every protocol must be a self-validating system. The following
sections detail robust, step-by-step methodologies for characterizing 6-aminohexanenitrile.
The choice of each technique is deliberate, reflecting the specific nature of the analyte.

Workflow for Comprehensive Physicochemical Profiling

The following diagram outlines a logical workflow for the characterization of a new batch of 6-
aminohexanenitrile.
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Caption: Experimental workflow for 6-aminohexanenitrile characterization.

Protocol 1: Purity Assessment by Gas Chromatography-
Mass Spectrometry (GC-MS)

o Causality: GC is an ideal technique for separating volatile and semi-volatile compounds like
6-aminohexanenitrile. Coupling it with a Mass Spectrometer allows for both quantification
of purity (from the chromatogram) and identification of any potential impurities (from their
mass spectra). A Flame lonization Detector (FID) could be used for routine purity checks, but
MS provides superior qualitative data.

» Methodology:

o Sample Preparation: Prepare a 1 mg/mL solution of 6-aminohexanenitrile in
dichloromethane or ethyl acetate. Create a series of calibration standards if quantitative
analysis of impurities is required.

o Instrument Setup:

= GC Column: Use a mid-polarity column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um) to
achieve good separation.

= |njector: Set to 250 °C with a split ratio of 50:1 to avoid column overloading.
» Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

= Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 15 °C/min to 240 °C and
hold for 5 minutes. This gradient ensures separation of volatile contaminants from the
main analyte peak.

o MS Setup:
= |on Source: Electron lonization (EI) at 70 eV.

= Source Temperature: 230 °C.
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= Scan Range: 30-350 m/z.

o Analysis: Inject 1 pL of the sample. The purity is calculated as the area of the main peak
divided by the total area of all peaks in the chromatogram (Area % method). Identify
impurities by comparing their mass spectra against a reference library (e.g., NIST).[15]

Protocol 2: Determination of Thermal Properties by DSC
and TGA

Causality: Differential Scanning Calorimetry (DSC) is highly sensitive for detecting phase
transitions like melting, while Thermogravimetric Analysis (TGA) is the gold standard for
measuring mass loss as a function of temperature, which is used here to determine the
boiling point and decomposition temperature.

Methodology (DSC for Melting Point):

o Sample Preparation: Hermetically seal 5-10 mg of 6-aminohexanenitrile in an aluminum
DSC pan. Prepare an identical empty pan as a reference.

o Instrument Setup:
= Atmosphere: Nitrogen at a flow rate of 50 mL/min.
» Temperature Program: Equilibrate at -80 °C. Ramp temperature at 10 °C/min to 30 °C.

o Analysis: The melting point is determined as the onset temperature of the endothermic
melting peak. Given its low melting point of -31.4 °C, a cooling accessory is required.[10]

Methodology (TGA for Boiling Point & Stability):
o Sample Preparation: Place 10-15 mg of the liquid sample into an alumina TGA crucible.
o Instrument Setup:

= Atmosphere: Nitrogen at a flow rate of 50 mL/min.

= Temperature Program: Equilibrate at 30 °C. Ramp temperature at 20 °C/min to 300 °C.
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o Analysis: The boiling point is identified as the temperature at which rapid, complete mass
loss occurs. The onset of this mass loss on the TGA curve corresponds to the boiling point
under atmospheric pressure.[5][10] Any significant mass loss before this point could
indicate the presence of volatile impurities or decomposition.

Protocol 3: pKa Determination by Potentiometric
Titration

o Causality: The primary amine group gives 6-aminohexanenitrile its basic character.
Potentiometric titration is a direct and accurate method to measure the pKa, which is the pH
at which the amine is 50% protonated. This value is critical for understanding its behavior in
agueous solutions and for developing salt-formation or pH-dependent extraction protocols.

e Methodology:

o Sample Preparation: Accurately weigh and dissolve a known amount of 6-
aminohexanenitrile in deionized water to create a solution of approximately 0.01 M.

o Titration Setup: Use a calibrated pH meter with an automated titrator. The titrant will be a
standardized solution of 0.1 M Hydrochloric Acid (HCI).

o Procedure:
» Immerse the pH electrode in the sample solution and stir gently.

» Titrate the sample with the HCI solution, adding small, precise increments of titrant and
recording the pH after each addition.

o Analysis: Plot the pH versus the volume of HCI added. The equivalence point is the point
of maximum slope on the curve (or the peak of the first derivative). The pKa is the pH
value recorded when exactly half of the volume of titrant required to reach the equivalence
point has been added. The expected pKa is around 10.38.[11][12]

Safety and Handling Considerations

As a responsible scientist, understanding the hazards is as important as understanding the
properties. 6-Aminohexanenitrile is classified as harmful if swallowed and causes skin and
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eye irritation.[7][16] It may also cause respiratory irritation.[16]

» Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles with side shields, and a lab coat.

» Handling: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhaling vapors.[16] Avoid all contact with skin and eyes.

e Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere
(e.g., nitrogen or argon) to prevent oxidation or reaction with atmospheric moisture and COx.
[91[11]

o Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.[16]

Conclusion: A Molecule of Strategic Importance

The physicochemical properties of 6-aminohexanenitrile—defined by its terminal amine and
nitrile groups—make it a highly valuable and versatile building block. Its well-defined thermal
properties, predictable basicity, and characteristic spectroscopic fingerprint provide the
necessary parameters for its effective use in complex synthetic applications, from the
production of high-performance polymers to the intricate architecture of pharmaceutical agents.
[2][17] The protocols and data presented in this guide serve as a robust framework for
researchers to confidently handle, characterize, and deploy this important chemical
intermediate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS Common Chemistry [commonchemistry.cas.org]

2. nbinno.com [nbinno.com]

3. 6-AMINOHEXANENITRILE | CAS#:2432-74-8 | Chemsrc [chemsrc.com]

4. chemsynthesis.com [chemsynthesis.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.chemsrc.com/en/cas/2432-74-8_243308.html
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-2432-74-8.html
https://www.chembk.com/en/chem/6-Aminocapronitrile
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/17079
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2432748
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://haz-map.com/Agents/10530
https://solubilityofthings.com/water/nitriles/hexanenitrile
https://pure.tue.nl/ws/portalfiles/portal/2931221/20061103.pdf
https://www.benchchem.com/product/b7779925?utm_src=pdf-body
https://www.gesa.com.cn/news/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-11883511.html
https://www.benchchem.com/product/b7779925?utm_src=pdf-custom-synthesis
https://commonchemistry.cas.org/detail?cas_rn=2432-74-8
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-iq
https://www.chemsrc.com/en/cas/2432-74-8_15018.html
https://www.chemsynthesis.com/base/chemical-structure-15495.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. echemi.com [echemi.com]

e 6. Hexanenitrile, 6-amino- [webbook.nist.gov]

e 7. 6-Aminohexanenitrile | C6H12N2 | CID 17079 - PubChem [pubchem.ncbi.nim.nih.gov]
» 8. 6-Aminohexanenitrile - Hazardous Agents | Haz-Map [haz-map.com]

e 9. 6-AMINO CAPRONITRILE | 2432-74-8 [chemicalbook.com]

e 10. chem-casts.com [chem-casts.com]

e 11. chembk.com [chembk.com]

e 12.2432-74-8 CAS MSDS (6-AMINO CAPRONITRILE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

» 13. solubilityofthings.com [solubilityofthings.com]
e 14. Hexanenitrile, 6-amino- [webbook.nist.gov]

e 15. Hexanenitrile, 6-amino- [webbook.nist.gov]

e 16. echemi.com [echemi.com]

e 17. pure.tue.nl [pure.tue.nl]

 To cite this document: BenchChem. [Introduction: The Molecular Dichotomy of a Versatile
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779925#physicochemical-properties-of-6-
aminohexanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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